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Compound of Interest

Compound Name: Terrestribisamide

Cat. No.: B3431546

Introduction

N,N'-Diferuloylputrescine is a naturally occurring polyamine conjugate found in various plants,
with particularly high concentrations in corn bran.[1][2][3] It belongs to the class of
hydroxycinnamic acid amides, formed by the acylation of the diamine putrescine with two
molecules of ferulic acid. This compound has garnered significant interest from researchers in
the fields of natural products chemistry, pharmacology, and drug development due to its diverse
biological activities. These activities include potent antioxidant and antimelanogenic properties.
[1] This technical guide provides a comprehensive overview of the physical and chemical
properties of N,N'-Diferuloylputrescine, detailed experimental protocols for its extraction, and
an exploration of its known biological activities and associated signaling pathways.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of N,N'-Diferuloylputrescine are
summarized in the table below. This data is essential for its isolation, identification, and
application in research and development.
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Property Value Reference
(2E,2'E)-N,N'-(butane-1,4-

IUPAC Name diyl)bis(3-(4-hydroxy-3- [4]
methoxyphenyl)acrylamide)
bis-Ferulamidobutane, (E/Z)-

Synonyms . ] [4]
Terrestribisamide

CAS Number 42369-86-8 [4]

Chemical Formula C24H28N206 [4]

Molecular Weight 440.50 g/mol [4]

Exact Mass 440.1947 [4]

Elemental Analysis

C, 65.44%; H, 6.41%; N,
6.36%; O, 21.79%

[4]

Not specified in provided

Appearance

results
) ) Not specified in provided

Melting Point
results
Soluble in polar solvents such
as methylene chloride,

B ethanol, and
Solubility

chloroform/methanol mixtures.
Insoluble in nonpolar solvents
like hexane.[2][3]

UV Absorbance Maximum

320 nm

[2](3]

Storage

Short term (days to weeks): O -
4 °C, dry and dark. Long term
(months to years): -20 °C.[4]

Spectral Data

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://www.medkoo.com/products/59604
https://www.medkoo.com/products/59604
https://www.medkoo.com/products/59604
https://www.medkoo.com/products/59604
https://www.medkoo.com/products/59604
https://www.medkoo.com/products/59604
https://www.medkoo.com/products/59604
https://pubmed.ncbi.nlm.nih.gov/11592736/
https://www.cerealsgrains.org/meetings/Documents/Pre2009Abstracts/2001Abstracts/a01ma192.htm
https://pubmed.ncbi.nlm.nih.gov/11592736/
https://www.cerealsgrains.org/meetings/Documents/Pre2009Abstracts/2001Abstracts/a01ma192.htm
https://www.medkoo.com/products/59604
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3431546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Detailed spectral data is crucial for the unambiguous identification and structural elucidation of
N,N'-Diferuloylputrescine.

e Mass Spectrometry (MS): High-performance liquid chromatography-mass spectrometry
(HPLC-MS) is a key technique for identifying N,N'-Diferuloylputrescine in plant extracts.[2]
The exact mass of 440.1947 provides a primary identifier in high-resolution mass
spectrometry.[4]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: While specific *H and 3C NMR chemical
shifts for N,N'-Diferuloylputrescine were not detailed in the provided search results, these
techniques are essential for confirming its structure. The spectra would be characterized by
signals corresponding to the aromatic protons of the feruloyl moieties, the vinylic protons of
the acrylamide groups, the methoxy groups, and the methylene groups of the putrescine
backbone.

« Infrared (IR) Spectroscopy: IR spectroscopy would reveal characteristic absorption bands for
the functional groups present in N,N'-Diferuloylputrescine, such as O-H stretching from the
phenolic hydroxyl groups, N-H stretching from the amide groups, C=0 stretching of the
amide carbonyls, and C=C stretching from the aromatic rings and alkene groups.

Experimental Protocols
Extraction of N,N’'-Diferuloylputrescine from Corn Bran

A common method for the isolation of N,N'-Diferuloylputrescine is through solvent extraction
from corn bran. The choice of solvent and extraction conditions significantly impacts the yield.

Materials and Equipment:

Corn bran (dry milled)

Methylene chloride or ethanol

Accelerated Solvent Extractor (ASE) or Soxhlet apparatus

Rotary evaporator

High-Performance Liquid Chromatography (HPLC) system for purification
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e Whatman No. 4 filter paper
Protocol:

e Freshly ground corn bran is subjected to extraction with a polar solvent. Methylene chloride
and ethanol have proven effective.[2][3]

o Extraction is significantly enhanced at elevated temperatures. For instance, using an
accelerated solvent extractor at 100°C improves yields compared to extraction at 40°C.[5]

e The resulting extract is filtered to remove solid plant material.

e The solvent is removed from the filtrate under reduced pressure using a rotary evaporator to
yield a crude extract.

e The crude extract, often referred to as "corn bran oil" when extracted with hot methylene
chloride, can contain up to 14 wt% N,N'-Diferuloylputrescine.[2][3]

» Further purification is achieved through chromatographic techniques, such as HPLC, to
isolate pure N,N'-Diferuloylputrescine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Guide to N,N'-
Diferuloylputrescine: Physical and Chemical Properties]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3431546#physical-and-chemical-
properties-of-n-n-diferuloylputrescine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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